3,4-dihydroisoquinolin-2(1H)-yl[1-(furan-2-ylcarbonyl)piperidin-4-yl]methanone

• Molecular Formula: C20H22N2O3
• Molecular Weight: 338.4 g/mol
• IUPAC Name: 3,4-dihydro-1H-isoquinolin-2-yl-[1-(furan-2-carbonyl)piperidin-4-yl]methanone
• InChI: InChI=1S/C20H22N2O3/c23-19(22-12-7-15-4-1-2-5-17(15)14-22)16-8-10-21(11-9-16)20(24)18-6-3-13-25-18/h1-6,13,16H,7-12,14H2
• InChI Key: RWGBYVXTWSXGSY-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)N2CCC3=CC=CC=C3C2)C(=O)C4=CC=CO4

Description

3,4-Dihydroisoquinolin-2(1H)-yl[1-(furan-2-ylcarbonyl)piperidin-4-yl]methanone is a complex organic compound that belongs to the class of isoquinolines Isoquinolines are heterocyclic aromatic organic compounds that are structurally related to quinoline

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3,4-dihydroisoquinolin-2(1H)-yl[1-(furan-2-ylcarbonyl)piperidin-4-yl]methanone typically involves multiple steps, starting from readily available precursors. One common synthetic route involves the following steps:

Formation of the Isoquinoline Core: This can be achieved through the Pomeranz-Fritsch reaction, where benzaldehyde and aminoacetaldehyde diethyl acetal are reacted to form isoquinoline.

Functionalization of the Isoquinoline: The isoquinoline core is then functionalized at the 2-position to introduce the dihydroisoquinoline moiety.

Formation of the Piperidine Ring: The piperidine ring can be synthesized through a Mannich reaction involving formaldehyde, a secondary amine, and a ketone.

Coupling of the Furan-2-ylcarbonyl Group: The final step involves coupling the furan-2-ylcarbonyl group to the piperidine ring, which can be achieved through a nucleophilic substitution reaction.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic route to maximize yield and minimize costs. This could include the use of continuous flow reactors, high-throughput screening of reaction conditions, and the use of catalysts to improve reaction efficiency.

Chemical Reactions Analysis

Types of Reactions

3,4-Dihydroisoquinolin-2(1H)-yl[1-(furan-2-ylcarbonyl)piperidin-4-yl]methanone can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding quinoline derivatives.

Reduction: Reduction reactions can convert the carbonyl group to an alcohol or the isoquinoline ring to a tetrahydroisoquinoline.

Substitution: Electrophilic and nucleophilic substitution reactions can occur at various positions on the isoquinoline and piperidine rings.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are commonly used.

Substitution: Reagents such as halogens (e.g., bromine, chlorine) and nucleophiles (e.g., amines, thiols) are used under appropriate conditions.

Major Products

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield quinoline derivatives, while reduction may produce tetrahydroisoquinoline derivatives.

Scientific Research Applications

3,4-Dihydroisoquinolin-2(1H)-yl[1-(furan-2-ylcarbonyl)piperidin-4-yl]methanone has several scientific research applications:

Medicinal Chemistry: It is studied for its potential as a pharmacophore in drug design, particularly for its activity on central nervous system receptors.

Organic Synthesis: The compound serves as an intermediate in the synthesis of more complex molecules.

Material Science: It is explored for its potential use in the development of organic electronic materials.

Mechanism of Action

The mechanism of action of 3,4-dihydroisoquinolin-2(1H)-yl[1-(furan-2-ylcarbonyl)piperidin-4-yl]methanone involves its interaction with specific molecular targets. In medicinal chemistry, it may act on central nervous system receptors, modulating neurotransmitter activity. The exact pathways and molecular targets depend on the specific application and the structure-activity relationship of the compound.

Comparison with Similar Compounds

Similar Compounds

Quinoline: A structurally related compound with a nitrogen atom in the ring.

Isoquinoline: Similar to quinoline but with a different arrangement of the nitrogen atom.

Tetrahydroisoquinoline: A reduced form of isoquinoline with additional hydrogen atoms.

Uniqueness

3,4-Dihydroisoquinolin-2(1H)-yl[1-(furan-2-ylcarbonyl)piperidin-4-yl]methanone is unique due to the presence of both the isoquinoline and piperidine rings, as well as the furan-2-ylcarbonyl group. This combination of structural features imparts unique chemical and biological properties, making it a valuable compound for research and development.